Cas no 22996-17-4 ((4-amino-2-nitrophenyl)methanol)

• Product Name: (4-amino-2-nitrophenyl)methanol
• CAS No: 22996-17-4
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• MDL: MFCD01664412
• CID: 263733
• PubChem ID: 31594
• Update Time: 2025-04-26

(4-amino-2-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-amino-2-nitro-
• (4-Amino-2-nitrophenyl)methanol
• 2-Nitro-4-amino-benzylalkohol
• 4-Amino-2-nitrobenzyl alcohol
• Benzenemethanol,4-amino-2-nitro
• BENZYL ALCOHOL,4-AMINO-2-NITRO
• 22996-17-4
• CS-0112770
• BS-50656
• EN300-3020042
• Z1255461732
• 4-Amino-2-nitrobenzylalcohol
• BENZYL ALCOHOL, 4-AMINO-2-NITRO-
• BRN 3049866
• CCRIS 2683
• SCHEMBL8744287
• DTXSID70177536
• MFCD01664412
• E76482
• Benzenemethanol, 4-amino-2-nitro-
• LCZC2575
• 4-Amino-2-nitrobenzenemethanol
• DB-412215
• (4-amino-2-nitrophenyl)methanol

• MDL： MFCD01664412
• Inchi： 1S/C7H8N2O3/c8-6-2-1-5(4-10)7(3-6)9(11)12/h1-3,10H,4,8H2
• InChI Key： LYFKDORDJDVFOZ-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 168.05300
• Monoisotopic Mass: 168.053492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.1
• XLogP3: 0.2

Experimental Properties

• Density: 1.432
• Boiling Point: 386.4°C at 760 mmHg
• Flash Point: 187.5°C
• Refractive Index: 1.663
• PSA: 92.07000
• LogP: 1.77370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (4-amino-2-nitrophenyl)methanol

Benzenemethanol,4-amino-2-nitro- (CAS No. 22996-17-4): A Comprehensive Overview in Modern Chemical Research

Benzenemethanol,4-amino-2-nitro-, identified by its CAS number 22996-17-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring both amino and nitro functional groups, has garnered attention due to its versatile applications and structural characteristics. The combination of these groups imparts unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chemical structure of Benzenemethanol,4-amino-2-nitro- consists of a benzene ring substituted with a hydroxymethyl group at the para position and an amino group at the ortho position relative to the nitro group. This arrangement contributes to its distinct chemical properties, including solubility in polar solvents and reactivity under various conditions. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its utility in synthetic chemistry.

In recent years, Benzenemethanol,4-amino-2-nitro- has been extensively studied for its potential in drug development. Researchers have leveraged its structural framework to design novel compounds with therapeutic benefits. For instance, derivatives of this molecule have been explored as precursors for antimicrobial agents, highlighting its role in addressing antibiotic resistance challenges. The nitro group, in particular, can be reduced to an amine, facilitating further functionalization and diversification of the molecular structure.

The pharmaceutical industry has shown particular interest in compounds that can modulate biological pathways effectively. Benzenemethanol,4-amino-2-nitro- serves as a key intermediate in synthesizing molecules that interact with specific enzymes or receptors. Its ability to undergo selective modifications allows chemists to fine-tune its pharmacological properties. This flexibility has been exploited in the development of potential treatments for neurological disorders, where precise molecular interactions are crucial.

Advances in computational chemistry have further enhanced the understanding of Benzenemethanol,4-amino-2-nitro-. Molecular modeling studies have provided insights into its binding affinity with biological targets, aiding in the design of more effective drug candidates. These simulations have revealed that subtle changes in the substituent patterns can significantly alter the compound's bioactivity. Such findings underscore the importance of structural optimization in pharmaceutical research.

The synthesis of Benzenemethanol,4-amino-2-nitro- involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as nitration followed by reduction and subsequent functional group transformations are commonly employed. These processes often utilize catalysts and conditions that minimize side reactions, ensuring high yields and purity. The efficiency of these synthetic routes is critical for industrial-scale production and further research applications.

In addition to its pharmaceutical applications, Benzenemethanol,4-amino-2-nitro- has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing advanced polymers and coatings with enhanced properties. Researchers are exploring its incorporation into conductive materials or luminescent compounds, demonstrating its broad applicability beyond traditional medicinal chemistry.

The environmental impact of synthesizing and using Benzenemethanol,4-amino-2-nitro- is also a consideration in modern research. Efforts are being made to develop greener synthetic pathways that reduce waste and energy consumption. These initiatives align with global trends toward sustainable chemistry practices. By optimizing reaction conditions and employing renewable resources, scientists aim to minimize the ecological footprint associated with producing this valuable compound.

The future prospects for Benzenemethanol,4-amino-2-nitro- remain promising as new research avenues continue to emerge. Ongoing studies focus on expanding its applications in drug discovery and material science while adhering to stringent safety and environmental standards. Collaborative efforts between academia and industry are essential to translate laboratory findings into practical solutions that benefit society.

In conclusion, Benzenemethanol,4-amino-2-nitro-, CAS no. 22996-17-4, is a multifaceted compound with significant roles in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research progresses, this molecule will continue to be a cornerstone in chemical innovation, driving advancements that address global challenges.